1-Bromo-2-chloro-4-(propan-2-YL)benzene
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Overview
Description
“1-Bromo-2-chloro-4-(propan-2-YL)benzene” is an organic compound with the molecular formula C9H10BrCl. It is a liquid at room temperature . The IUPAC name for this compound is 1-bromo-2-chloro-4-isopropylbenzene .
Synthesis Analysis
The synthesis of bromochlorobenzenes, including “1-Bromo-2-chloro-4-(propan-2-YL)benzene”, can be achieved through various routes. For instance, 1-Bromo-2-chlorobenzene can be synthesized from 2-chloroaniline via diazotization followed by a Sandmeyer reaction .Molecular Structure Analysis
The molecular structure of “1-Bromo-2-chloro-4-(propan-2-YL)benzene” consists of a benzene ring substituted with a bromine atom, a chlorine atom, and an isopropyl group . The InChI code for this compound is 1S/C9H10BrCl/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,1-2H3 .Physical And Chemical Properties Analysis
“1-Bromo-2-chloro-4-(propan-2-YL)benzene” is a liquid at room temperature . It has a molecular weight of 233.54 . .Scientific Research Applications
Synthesis of Derivatives and Biological Evaluation
One study details a method for synthesizing (prop-2-ynyloxy)benzene derivatives, where differently substituted phenol and aniline derivatives reacted with propargyl bromide. This reaction yielded compounds with significant antiurease and antibacterial properties, highlighting potential applications in developing therapeutic agents. The synthesis process optimized conditions to achieve high yields, leveraging electron withdrawing and donating group effects to favor product formation (Batool et al., 2014).
Halogenation Techniques
Another research focused on the ring halogenation of polyalkylbenzenes using N-halosuccinimide and acidic catalysts, demonstrating the versatility of halogenation reactions in modifying benzene derivatives for further chemical transformations. This method enables the preparation of mixed halogenated compounds with high yield, which can be foundational in synthetic chemistry and material science applications (Bovonsombat & Mcnelis, 1993).
Dendritic Carbosilanes Synthesis
Research into the modular construction of dendritic carbosilanes used a regiospecific hydrosilylation approach. This method efficiently produced molecular building blocks for dendritic extension, showcasing the application in synthesizing modified carbosilane dendrimers. Such dendrimers have potential in various fields, including drug delivery systems and nanotechnology (Casado & Stobart, 2000).
Safety and Hazards
“1-Bromo-2-chloro-4-(propan-2-YL)benzene” is associated with several hazards. It has been assigned the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-bromo-2-chloro-4-propan-2-ylbenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrCl/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMQLTGKBVZVFIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)Br)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrCl |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.53 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-chloro-4-(propan-2-YL)benzene | |
CAS RN |
90350-27-9 |
Source
|
Record name | 1-bromo-2-chloro-4-(propan-2-yl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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